1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[8-[2-(benzylamino)-2-oxoethoxy]quinolin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H26N4O3/c25-24(30)19-11-13-28(14-12-19)21-10-9-18-7-4-8-20(23(18)27-21)31-16-22(29)26-15-17-5-2-1-3-6-17/h1-10,19H,11-16H2,(H2,25,30)(H,26,29)
• InChI Key: AJBGZRUWYZPDOR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC3=C(C=CC=C3OCC(=O)NCC4=CC=CC=C4)C=C2
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide, also known as BQU57, is a novel small molecule inhibitor that has been developed for the treatment of cancer. BQU57 has shown promising results in preclinical studies and is currently undergoing clinical trials.

Mechanism of Action

1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide is a potent inhibitor of the protein kinase CK2, which is an enzyme that plays a critical role in cell proliferation and survival. By inhibiting CK2, 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide disrupts the signaling pathways that are essential for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the phosphorylation of several proteins that are involved in cell proliferation and survival, including Akt and ERK. 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide has also been shown to induce the expression of several genes that are involved in apoptosis, including p53 and Bax.

Advantages and Limitations for Lab Experiments

1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide has also been shown to have a high degree of selectivity for CK2, which makes it a useful tool for studying the role of CK2 in cancer. However, 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide has some limitations for lab experiments. It is a relatively new compound, and its pharmacological properties have not been fully characterized. Additionally, 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide. One potential application of 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide is in combination therapy with other cancer treatments. 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide has been shown to enhance the efficacy of several chemotherapy drugs, including cisplatin and doxorubicin. Another potential application of 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide is in the treatment of other diseases that are associated with CK2 dysregulation, such as Alzheimer's disease and viral infections. Finally, further studies are needed to fully characterize the pharmacological properties of 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide and to determine its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide involves several steps, including the condensation of 2-aminobenzonitrile with ethyl oxalate, followed by the reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with 2-bromoethylamine hydrobromide to form the intermediate compound, which is then reacted with piperidine-4-carboxylic acid to form the final product, 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide.

Scientific Research Applications

1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 1-(8-(2-(Benzylamino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the removal of damaged or abnormal cells from the body.